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Compound of Interest

Compound Name: BRD-9526

Cat. No.: B13439975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD-9526 is a potent and selective inhibitor of the Sonic Hedgehog (Shh) signaling pathway.

[1] This pathway is crucial during embryonic development and its aberrant activation in adults is

implicated in the formation of various cancers.[1] Accurate and consistent preparation of BRD-
9526 stock solutions is paramount for reliable experimental results in the study of the Shh

pathway and for high-throughput screening in drug discovery. Dimethyl sulfoxide (DMSO) is the

recommended solvent for dissolving BRD-9526 for in vitro applications.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling

of BRD-9526 stock solutions.

Quantitative Data Summary
A summary of the key quantitative data for BRD-9526 is presented in the table below for easy

reference.
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Property Value Source

Chemical Formula C26H31Cl2N3O6S [1]

Molecular Weight 584.51 g/mol [1]

CAS Number 1446352-30-2 [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BRD-9526 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BRD-9526 in DMSO, a

commonly used concentration for in vitro studies.

Materials:

BRD-9526 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of BRD-9526 powder to room

temperature to prevent condensation of moisture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/figure/Schematic-diagram-of-the-Hedgehog-signaling-pathway-Sonic-Hedgehog-Shh-is-synthesized_fig1_46288474
https://www.researchgate.net/figure/Schematic-diagram-of-the-Hedgehog-signaling-pathway-Sonic-Hedgehog-Shh-is-synthesized_fig1_46288474
https://www.researchgate.net/figure/Schematic-diagram-of-the-Hedgehog-signaling-pathway-Sonic-Hedgehog-Shh-is-synthesized_fig1_46288474
https://www.researchgate.net/figure/Schematic-diagram-of-the-Hedgehog-signaling-pathway-Sonic-Hedgehog-Shh-is-synthesized_fig1_46288474
https://www.researchgate.net/figure/Schematic-diagram-of-the-Hedgehog-signaling-pathway-Sonic-Hedgehog-Shh-is-synthesized_fig1_46288474
https://www.researchgate.net/figure/Schematic-diagram-of-the-Hedgehog-signaling-pathway-Sonic-Hedgehog-Shh-is-synthesized_fig1_46288474
https://www.benchchem.com/product/b13439975?utm_src=pdf-body
https://www.benchchem.com/product/b13439975?utm_src=pdf-body
https://www.benchchem.com/product/b13439975?utm_src=pdf-body
https://www.benchchem.com/product/b13439975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing BRD-9526: Carefully weigh out 5.85 mg of BRD-9526 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Calculation: To prepare a 10 mM solution (which is 0.010 moles/liter), the required mass is

calculated as follows:

Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

Mass (mg) = 10 mmol/L x 584.51 g/mol x 0.001 L = 5.8451 mg

Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube

containing the BRD-9526 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A brief sonication in a water bath can be used to aid dissolution if

necessary.

Aliquotting and Storage:

For short-term storage (days to weeks), the stock solution can be stored at 4°C.[1]

For long-term storage (months to years), it is recommended to aliquot the stock solution

into smaller, single-use volumes in tightly sealed tubes and store at -20°C or -80°C to

minimize freeze-thaw cycles.[1] Protect from light.

Safety Precautions:

BRD-9526 is for research use only.[1]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and DMSO.

Work in a well-ventilated area or a chemical fume hood.
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Experimental Workflow for Stock Solution Preparation
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Workflow for BRD-9526 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a BRD-9526 stock solution.
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Sonic Hedgehog (Shh) Signaling Pathway

Simplified Sonic Hedgehog (Shh) Signaling Pathway
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Caption: A diagram showing the activation and inhibition of the Sonic Hedgehog pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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